Cas no 1261984-13-7 (2-(3-formylphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(3-formylphenyl)-4-nitrobenzoic Acid
• CAS No: 1261984-13-7
• MF: C₁₄H₉NO₅
• MW: 271.224963903427
• MDL: MFCD18319230
• CID: 1223339
• PubChem ID: 53225161
• Update Time: 2025-04-20

2-(3-formylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-formylphenyl)-4-nitrobenzoic Acid
• MFCD18319230
• DTXSID10688893
• 2-(3-Formylphenyl)-4-nitrobenzoic acid, 95%
• SCHEMBL2558636
• 3'-Formyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 1261984-13-7

• MDL： MFCD18319230
• Inchi： 1S/C14H9NO5/c16-8-9-2-1-3-10(6-9)13-7-11(15(19)20)4-5-12(13)14(17)18/h1-8H,(H,17,18)
• InChI Key： HYMYUJPXPJXYTB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C1C=CC=C(C=O)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 271.04807239g/mol
• Monoisotopic Mass: 271.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives